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Compound of Interest

Compound Name: Mephenytoin, (+)-

Cat. No.: B013647 Get Quote

Technical Guide: (+)-Mephenytoin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (+)-Mephenytoin, also known as

(S)-Mephenytoin, a key substrate for the cytochrome P450 enzyme CYP2C19. This document

details its chemical properties, metabolic pathways, relevant quantitative data, and established

experimental protocols for its use in research and drug development.

Core Compound Information
Identifier Value

Compound Name (+)-Mephenytoin, (S)-Mephenytoin

CAS Number 70989-04-7[1][2][3]

Molecular Formula C₁₂H₁₄N₂O₂[1][3][4][5]

Molecular Weight 218.25 g/mol [1][2][3][6]

IUPAC Name
(5S)-5-ethyl-3-methyl-5-phenylimidazolidine-2,4-

dione[3]

Synonyms (S)-(+)-5-Ethyl-3-methyl-5-phenylhydantoin

Molecular Structure
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Caption: Molecular structure of (+)-Mephenytoin.

Metabolic Pathway of (+)-Mephenytoin
(+)-Mephenytoin is primarily metabolized in the liver through aromatic hydroxylation. This

reaction is highly stereoselective and is almost exclusively catalyzed by the cytochrome P450

enzyme CYP2C19, making (+)-Mephenytoin a reliable probe for assessing CYP2C19 activity.

[1][7] The major metabolite formed is (S)-4'-hydroxy-mephenytoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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